Cas no 2228290-49-9 (3-bromo-2-(2-hydroxy-2-methylpropyl)phenol)

• Product Name: 3-bromo-2-(2-hydroxy-2-methylpropyl)phenol
• CAS No: 2228290-49-9
• MF: C₁₀H₁₃BrO₂
• MW: 245.113022565842
• CID: 6326896
• PubChem ID: 165639565
• Update Time: 2025-05-21

3-bromo-2-(2-hydroxy-2-methylpropyl)phenol Chemical and Physical Properties

Names and Identifiers

• 3-bromo-2-(2-hydroxy-2-methylpropyl)phenol
• EN300-1916675
• 2228290-49-9

• Inchi： 1S/C10H13BrO2/c1-10(2,13)6-7-8(11)4-3-5-9(7)12/h3-5,12-13H,6H2,1-2H3
• InChI Key： UTYBUMWVHWWEED-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1CC(C)(C)O)O

Computed Properties

• Exact Mass: 244.00989g/mol
• Monoisotopic Mass: 244.00989g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 40.5Ų

Additional information on 3-bromo-2-(2-hydroxy-2-methylpropyl)phenol

3-Bromo-2-(2-Hydroxy-2-Methylpropyl)Phenol: A Comprehensive Overview

3-Bromo-2-(2-hydroxy-2-methylpropyl)phenol, also known by its CAS number CAS No. 2228290-49-9, is a chemical compound that has garnered significant attention in recent years due to its unique properties and potential applications in various fields. This compound belongs to the phenol family, with a bromine atom and a hydroxyl-substituted isopropyl group attached to the aromatic ring. Its structure endows it with both hydrophilic and lipophilic characteristics, making it versatile for use in pharmaceuticals, agrochemicals, and specialty chemicals.

The synthesis of 3-bromo-2-(2-hydroxy-2-methylpropyl)phenol typically involves multi-step organic reactions, including nucleophilic substitution and oxidation processes. Recent advancements in catalytic methods have improved the yield and purity of this compound, making it more accessible for large-scale production. Researchers have also explored green chemistry approaches to minimize environmental impact during its synthesis.

In terms of applications, 3-bromo-2-(2-hydroxy-2-methylpropyl)phenol has shown promise in the pharmaceutical industry as an intermediate for drug development. Its ability to act as a chelating agent makes it valuable in metalloenzyme inhibition studies. Additionally, this compound has been investigated for its potential as an antioxidant and anti-inflammatory agent, which could lead to new therapeutic interventions for chronic diseases such as cardiovascular disorders and neurodegenerative conditions.

Recent studies have highlighted the role of CAS No. 2228290-49-9 in agrochemicals, particularly as a precursor for fungicides and herbicides. Its unique chemical structure allows it to interact with specific enzymes involved in plant pathogen defense mechanisms, offering a novel approach to crop protection. Moreover, this compound has been explored for its potential in materials science, where it serves as a building block for advanced polymers and nanomaterials with tailored properties.

The environmental impact of 3-bromo-2-(2-hydroxy-2-methylpropyl)phenol has also been a focus of recent research. Studies indicate that it undergoes efficient biodegradation under aerobic conditions, reducing its persistence in aquatic environments. This finding is crucial for ensuring the sustainable use of this compound in industrial applications while minimizing ecological risks.

In conclusion, 3-bromo-2-(2-hydroxy-2-methylpropyl)phenol, or CAS No. 2289049, represents a multifaceted chemical entity with diverse applications across various industries. Its unique chemical properties, coupled with ongoing advancements in synthesis and application development, position it as a key compound in modern chemistry research. As further studies unravel its full potential, this compound is expected to play an increasingly important role in addressing global challenges in health, agriculture, and materials science.